Cas no 1805973-37-8 (2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-nitropyridine
• CAS No: 1805973-37-8
• MF: C₈H₄ClF₂N₃O₂
• MW: 247.586067199707
• CID: 4877259
• Update Time: 2025-06-28

2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C8H4ClF2N3O2/c9-2-5-6(14(15)16)1-4(3-12)7(13-5)8(10)11/h1,8H,2H2
• InChI Key： ARLUOHGQHYAQFL-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=C(C(F)F)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.5
• Topological Polar Surface Area: 82.5

Additional information on 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-nitropyridine

Introduction to 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-nitropyridine (CAS No. 1805973-37-8)

2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-nitropyridine, identified by its CAS number 1805973-37-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its chloromethyl, cyano, and difluoromethyl substituents, as well as its nitro group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The chloromethyl group at the 2-position of the pyridine ring introduces a reactive site that can participate in various nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the cyano group at the 5-position adds another layer of reactivity, enabling further functionalization through reduction or transformation into other functional groups. Additionally, the difluoromethyl substituent at the 6-position is known to enhance metabolic stability and binding affinity in drug candidates, while the nitro group at the 3-position can be reduced to an amine, providing a versatile handle for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory activity. The specific arrangement of substituents in 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-nitropyridine suggests that it may possess unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutic agents. The combination of reactive sites and electronic effects provided by its substituents allows for extensive structural diversification through medicinal chemistry approaches. For instance, the chloromethyl group can be readily coupled with nucleophiles such as amines or thiols to form ether or thioether linkages, while the cyano group can be converted into carboxylic acids or amides under appropriate conditions. These transformations open up numerous possibilities for generating derivatives with tailored biological profiles.

Recent advancements in computational chemistry have also facilitated the exploration of the pharmacological properties of this compound. Molecular modeling studies have been employed to predict how 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-nitropyridine might interact with biological targets such as enzymes or receptors. These simulations have provided insights into key binding interactions and have guided the design of more potent analogs. Furthermore, virtual screening techniques have been used to identify potential lead compounds based on their similarity to known active molecules.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by functional group interconversions such as cyanation and fluorination. The use of advanced catalytic systems has improved the efficiency of these transformations, reducing both reaction times and waste generation. Green chemistry principles have also been increasingly applied to develop more sustainable synthetic methodologies.

In addition to its pharmaceutical applications, 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-nitropyridine has shown promise in material science research. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing organic semiconductors and luminescent materials. These applications leverage its electronic properties and structural versatility, highlighting its broader utility beyond traditional drug discovery.

The regulatory landscape for novel chemical entities like this compound is also an important consideration in its development. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that any potential therapeutic applications are evaluated thoroughly for safety and efficacy before reaching clinical trials. Preclinical studies are essential for understanding how this molecule behaves in vivo and for identifying any toxicological concerns early in the development process.

Future research directions may focus on exploring new synthetic strategies that enhance access to this compound and its derivatives. For example, biocatalytic approaches could provide more sustainable routes to introduce specific functional groups without relying on harsh chemical conditions. Additionally, exploring its role in combination therapies could uncover synergistic effects that improve treatment outcomes.

In conclusion,2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-nitropyridine (CAS No. 1805973-37-8) represents a fascinating compound with significant potential across multiple domains of chemistry and biology. Its unique structural features offer opportunities for innovation in drug discovery, material science, and synthetic methodology. As research continues to uncover new applications for this molecule, it is likely to remain a subject of considerable interest among scientists working in these fields.